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Compound of Interest

Compound Name: Biuret-15N3

cat. No.: B12057607

Biuret-15N3: A Technical Guide for Researchers

An In-depth Technical Guide on the Core Properties and Applications of Biuret-15N3 for
Researchers, Scientists, and Drug Development Professionals.

Biuret-15N3 is the isotopically labeled form of biuret, where the three nitrogen atoms are
replaced with the heavy isotope, Nitrogen-15 (*N).[1][2] This stable isotope labeling makes it a
valuable tool in various analytical and research applications, particularly as an internal standard
for quantitative analysis by Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).
[3] Its chemical and physical properties are nearly identical to its unlabeled counterpart,
allowing it to mimic the behavior of biuret in biological and chemical systems while being
distinguishable by mass-sensitive and NMR-based analytical techniques.

Chemical Structure and Identification

Biuret-15N3 is a condensation product of two urea molecules, with all three nitrogen atoms
isotopically enriched. The IUPAC name for this compound is (**N)azanylcarbonylurea.[4]

The chemical structure of Biuret-15N3 is as follows:

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12057607?utm_src=pdf-interest
https://www.benchchem.com/product/b12057607?utm_src=pdf-body
https://www.benchchem.com/product/b12057607?utm_src=pdf-body
https://patents.google.com/patent/US4698443A/en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8460994.htm
https://www.medchemexpress.com/biuret-15n3.html?locale=ko-KR
https://www.benchchem.com/product/b12057607?utm_src=pdf-body
https://study.com/academy/lesson/what-does-biuret-test-for-method-equation.html
https://www.benchchem.com/product/b12057607?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12057607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

15NH2

15NH

BNH. \

Click to download full resolution via product page

Caption: Chemical structure of Biuret-15N3.
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Physicochemical Properties

The key physicochemical properties of Biuret-15N3 and its unlabeled analogue are
summarized below. The isotopic labeling results in a higher molecular weight for Biuret-15N3.

Property Biuret-15N3 Biuret (unlabeled)
CAS Number 287484-46-2[4] 108-19-0

Molecular Formula C2H515N302 C2HsNs0:2

Molecular Weight 106.06 g/mol 103.08 g/mol
Appearance White solid White crystals or pellets
Melting Point 185-190 °C (decomposes) 190 °C (decomposes)
Isotopic Purity =98 atom % >N Not Applicable

Soluble in hot water; freely
) soluble in alcohol; very slightly
N DMSO (Slightly), Methanol )
Solubility ] soluble in ether. Water
(Slightly, Heated) N
solubility: 2.01 g/100g at 25°C,

53.5 ¢g/100g at 105.5°C.

Stable, hygroscopic.
. ) Incompatible with strong
Stability Stable, hygroscopic. o
oxidizing agents and strong

bases.

Applications in Research and Drug Development

The primary utility of Biuret-15N3 lies in its application as an internal standard for quantitative
analytical methods. Stable isotope-labeled compounds are considered the gold standard for
quantitative mass spectrometry assays.

Key Applications Include:

e Quantitative NMR (QNMR) Spectroscopy: Biuret-15N3 can be used as an internal standard
for the accurate quantification of analytes in a sample. By adding a precisely known amount
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of Biuret-15N3 to a sample, the concentration of the analyte of interest can be determined
by comparing the integral of the analyte's NMR signal to the integral of a signal from the
internal standard.

 |sotope Dilution Mass Spectrometry (IDMS): In mass spectrometry, Biuret-15N3 serves as
an ideal internal standard for quantifying unlabeled biuret or other small molecules. The
labeled compound is added to the sample, and the ratio of the mass spectrometric signal of
the analyte to the signal of the labeled standard is used to determine the analyte's
concentration. This method corrects for sample loss during preparation and variations in
instrument response.

e Metabolic Tracing: While less common for biuret itself, *°N-labeled compounds are widely
used to trace the metabolic fate of molecules in biological systems.

It is important to note that while the name "biuret" is associated with the Biuret test for protein

quantification, the reagent used in this colorimetric assay does not actually contain biuret. The
test is named due to the similarity in the chemical bonds that produce the characteristic color

change.

Biological Role and Signaling Pathways

Current scientific literature does not indicate a role for biuret as a signaling molecule in
biological pathways. Its primary biological significance is as a non-protein nitrogen source in
ruminant feed, where it is converted to protein by gut microorganisms. In agriculture, biuret is
considered an impurity in urea-based fertilizers and can be toxic to plants at high
concentrations. There is no evidence to suggest that Biuret-15N3 is involved in any specific
signaling pathways.

Experimental Protocols

While specific, detailed protocols for the use of Biuret-15N3 are often developed and optimized
in individual laboratories based on the specific analytical instrumentation and sample matrix,
the following provides a general workflow for its use as an internal standard in quantitative
NMR and Mass Spectrometry.
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General Workflow for Quantitative Analysis using Biuret-
15N3

Sample Preparation

Accurately weigh the analyte
and Biuret-15N3 (Internal Standard)

;

Dissolve in an appropriate
deuterated solvent (for NMR)
or mobile phase (for LC-MS)

:

Vortex to ensure complete dissolution
and homogeneity

7 AN
AIMR \C-MS
/Data Acquisition \

Acquire 1H or >N NMR spectrum Perform LC-MS/MS analysis
under quantitative conditions in MRM or PRM mode
1 1

/ \

J Data Analysis L
Integrate characteristic peaks of Generate extracted ion chromatograms
analyte and internal standard for analyte and internal standard
Calculate analyte concentration using Calculate analyte concentration based
the ratio of integrals and known weights on the peak area ratio
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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